Cas no 857651-06-0 (4-hydroxy-4-(5-pyrimidin-2-yl-2-pyridyl)cyclohexanone)

• Product Name: 4-hydroxy-4-(5-pyrimidin-2-yl-2-pyridyl)cyclohexanone
• CAS No: 857651-06-0
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• MDL: MFCD28902272
• CID: 2363039
• PubChem ID: 57803358
• Update Time: 2025-11-01

4-hydroxy-4-(5-pyrimidin-2-yl-2-pyridyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-hydroxy-4-[5-(2-pyrimidinyl)-2-pyridinyl]-
• 4-Hydroxy-4-[5-(2-pyrimidinyl)-2-pyridyl]cyclohexanone
• 4-hydroxy-4-(5-(pyrimidin-2-yl)pyridin-2-yl)cyclohexanone
• 4-hydroxy-4-(5-pyrimidin-2-ylpyridin-2-yl)cyclohexanone
• SCFKTBHPKNQOBT-UHFFFAOYSA-N
• BCP19552
• 4-Hydroxy-4-[5-(pyrimidin-2-yl)pyridin-2-yl]cyclohexan-1-one
• SY058089
• 4-hydroxy-4-(5-pyrimidin-2-yl-2-pyridyl)cyclohexanone
• 4-Hydroxy-4-[5-(2-pyrimidinyl)-2-pyridinyl]cyclohexanone (ACI)
• 4-Hydroxy-4-[5-(pyrimidin-2-yl)pyridin-2-yl]cyclohexanone
• AC1953
• CS-12412
• 857651-06-0
• DB-187053
• CS-B1636
• MFCD28902272
• 4-hydroxy-4-(5-pyrimidin-2-ylpyridin-2-yl)cyclohexan-1-one
• AKOS037629760
• SCHEMBL3016207
• 4-hydroxy-4-(5-(pyrimidin-2-yl)pyridine-2-yl) cyclohexanone

• MDL： MFCD28902272
• Inchi： 1S/C15H15N3O2/c19-12-4-6-15(20,7-5-12)13-3-2-11(10-18-13)14-16-8-1-9-17-14/h1-3,8-10,20H,4-7H2
• InChI Key： SCFKTBHPKNQOBT-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=CC(C3N=CC=CN=3)=CN=2)(O)CC1

Computed Properties

• Exact Mass: 269.116426730g/mol
• Monoisotopic Mass: 269.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 0

Additional information on 4-hydroxy-4-(5-pyrimidin-2-yl-2-pyridyl)cyclohexanone

Introduction to 4-hydroxy-4-(5-pyrimidin-2-yl-2-pyridyl)cyclohexanone (CAS No. 857651-06-0)

4-hydroxy-4-(5-pyrimidin-2-yl-2-pyridyl)cyclohexanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 857651-06-0, represents a convergence of structural complexity and potential biological activity, making it a subject of intense study for its pharmacological implications. The molecular framework of this compound incorporates a cyclohexanone core, functionalized with hydroxyl and pyridine-based substituents, which are known to contribute to its unique chemical properties and reactivity.

The structural design of 4-hydroxy-4-(5-pyrimidin-2-yl-2-pyridyl)cyclohexanone is particularly noteworthy due to its ability to interact with biological targets in a manner that could lead to therapeutic effects. The presence of the hydroxyl group at the fourth position of the cyclohexanone ring enhances its solubility in polar environments, facilitating interactions with biological molecules such as proteins and enzymes. Meanwhile, the pyrimidine and pyridine moieties introduce heterocyclic aromatic systems that are frequently found in biologically active compounds, suggesting potential binding affinities with receptors or enzymes involved in critical metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-hydroxy-4-(5-pyrimidin-2-yl-2-pyridyl)cyclohexanone with various biological targets. These studies have highlighted its potential as an inhibitor or modulator of enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The compound's ability to modulate these enzymatic activities could open avenues for the development of novel therapeutic strategies.

In the realm of drug discovery, the synthesis of 4-hydroxy-4-(5-pyrimidin-2-yl-2-pyridyl)cyclohexanone has been optimized through multi-step organic reactions that showcase the ingenuity of synthetic chemists. The introduction of the pyrimidine ring at the fifth position relative to the cyclohexanone core has been achieved through cross-coupling reactions, which are pivotal in constructing complex heterocyclic frameworks. These synthetic methodologies not only highlight the versatility of modern organic chemistry but also provide a platform for further derivatization and structural exploration.

The pharmacological evaluation of 4-hydroxy-4-(5-pyrimidin-2-yl-2-pyridyl)cyclohexanone has revealed promising preliminary results in cell-based assays. Studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. Additionally, its interaction with microsomal enzymes has been investigated to assess its metabolic stability and potential for drug-drug interactions. These findings are crucial for understanding its pharmacokinetic profile and ensuring its suitability for clinical development.

The role of 4-hydroxy-4-(5-pyrimidin-2-yl-2-pyridyl)cyclohexanone in addressing unmet medical needs is further underscored by its potential applications in treating neurological disorders. Emerging research suggests that compounds with similar structural motifs may modulate neurotransmitter release or receptor activity, offering hope for conditions such as Alzheimer's disease and Parkinson's disease. While these applications are still in the early stages of investigation, they highlight the broad therapeutic potential that this class of compounds holds.

The development of 4-hydroxy-4-(5-pyrimidin-2-yl-2-pyridyl)cyclohexanone also aligns with current trends in green chemistry and sustainable drug design. Efforts have been made to optimize synthetic routes that minimize waste and utilize environmentally friendly reagents, reflecting a growing emphasis on sustainability in pharmaceutical research. Such practices not only reduce environmental impact but also enhance the economic viability of drug development programs.

As research continues to unfold, the full therapeutic landscape of 4-hydroxy-4-(5-pyrimidin-2-yll)-2-pyridyl)cyclohexanone is expected to expand further. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical reality. The compound's unique structural features and promising pharmacological properties make it a compelling candidate for future drug development initiatives.